3-(3,4-dimethoxyphenyl)-7-hydroxy-8-[(4-methylpiperidin-1-yl)methyl]-2-(trifluoromethyl)-4H-chromen-4-one

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-[(4-methylpiperidin-1-yl)methyl]-2-(trifluoromethyl)chromen-4-one
• InChI: InChI=1S/C25H26F3NO5/c1-14-8-10-29(11-9-14)13-17-18(30)6-5-16-22(31)21(24(25(26,27)28)34-23(16)17)15-4-7-19(32-2)20(12-15)33-3/h4-7,12,14,30H,8-11,13H2,1-3H3
• InChI Key: RYXNBBVKXNJYPF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC2=C(C=CC3=C2OC(=C(C3=O)C4=CC(=C(C=C4)OC)OC)C(F)(F)F)O
• Molecular Formula: C25H26F3NO5
• Molecular Weight: 477.5 g/mol

Description

This compound is a chromenone derivative, which is a class of organic compounds characterized by a chromenone skeleton. Chromenones are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the chromenone core, followed by the attachment of the various substituents. The 3,4-dimethoxyphenyl group could potentially be introduced through a Friedel-Crafts acylation, while the 4-methylpiperidin-1-ylmethyl group might be introduced through a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the chromenone core, with the various substituents attached at the specified positions. The presence of the trifluoromethyl group would likely introduce a degree of electron-withdrawing character, potentially affecting the reactivity of the molecule.

Chemical Reactions Analysis

As a chromenone derivative, this compound could potentially undergo a variety of chemical reactions. The presence of the carbonyl group in the chromenone core could allow for reactions such as nucleophilic addition or condensation. The trifluoromethyl group could potentially undergo reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the trifluoromethyl group could increase its lipophilicity, potentially affecting its solubility and distribution in biological systems.

Safety and Hazards

Without specific information, it’s difficult to provide details on the safety and hazards associated with this compound. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Research into chromenone derivatives is ongoing, given their diverse biological activities. Future work could potentially explore the synthesis of new derivatives, their biological activities, and their mechanisms of action.